Cas no 2171279-19-7 (3-hydroxy-3-{1-(2R)-2-hydroxy-3-methoxypropyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-3-{1-(2R)-2-hydroxy-3-methoxypropyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid
• CAS No: 2171279-19-7
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 5814554
• PubChem ID: 165835389
• Update Time: 2025-08-05

3-hydroxy-3-{1-(2R)-2-hydroxy-3-methoxypropyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-{1-(2R)-2-hydroxy-3-methoxypropyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid
• 3-hydroxy-3-{1-[(2R)-2-hydroxy-3-methoxypropyl]-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid
• 2171279-19-7
• EN300-1273406

• Inchi： 1S/C11H17N3O5/c1-19-6-8(15)4-14-5-9(12-13-14)11(18)2-7(3-11)10(16)17/h5,7-8,15,18H,2-4,6H2,1H3,(H,16,17)/t7?,8-,11?/m1/s1
• InChI Key： HWSBNAUHFPCWME-JKDSDDBFSA-N
• SMILES： OC1(C2=CN(C[C@H](COC)O)N=N2)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 271.11682065g/mol
• Monoisotopic Mass: 271.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 118Ų

Additional information on 3-hydroxy-3-{1-(2R)-2-hydroxy-3-methoxypropyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid

3-Hydroxy-3-{1-(2R)-2-Hydroxy-3-Methoxypropyl-1H-1,2,3-Triazol-4-Yl}Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-hydroxy-3-{1-(2R)-2-hydroxy-3-methoxypropyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid (CAS No. 2171279-19-7) is a complex organic molecule with a unique structure that combines a cyclobutane ring, hydroxyl groups, and a triazole moiety. This compound has garnered attention in recent years due to its potential applications in drug discovery and material science. Its structure is characterized by a cyclobutane core, which is fused with a triazole ring system and functionalized with hydroxyl and methoxy groups. These features make it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed click chemistry methodologies to construct the triazole ring, which is known for its stability and versatility in forming covalent bonds. The cyclobutane ring, a four-membered ring with significant angle strain, adds unique mechanical properties to the molecule. This combination of structural elements has led to investigations into its mechanical properties and potential use in materials with enhanced durability.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that it exhibits antimicrobial properties, particularly against Gram-positive bacteria. The presence of the triazole group is believed to contribute significantly to this activity by enhancing the molecule's ability to interact with bacterial cell membranes. Furthermore, the hydroxyl and methoxy groups may play a role in modulating the compound's solubility and bioavailability, making it a potential candidate for drug delivery systems.

Another area of interest lies in its application as a building block for more complex molecules. The cyclobutane ring serves as a rigid framework that can be further functionalized to create larger molecular architectures. This property has been exploited in the development of nanomaterials and advanced polymers. For instance, researchers have incorporated this compound into polymer networks to enhance their mechanical strength and thermal stability.

The synthesis of this compound involves multiple steps, including the preparation of intermediates such as alcohols and aldehydes. The use of enantioselective synthesis has allowed researchers to obtain the (2R)-configured alcohol, which is critical for maintaining the stereochemistry of the final product. This approach ensures that the compound retains its desired pharmacological properties while minimizing potential side effects.

In terms of environmental impact, this compound has been studied for its biodegradability. Initial findings suggest that it undergoes enzymatic degradation under specific conditions, which could make it an eco-friendly alternative to traditional chemicals used in pharmaceuticals and materials science.

Looking ahead, ongoing research aims to explore the potential of this compound in targeted drug delivery systems. Its unique structure allows for the attachment of targeting ligands or therapeutic agents, making it a versatile platform for personalized medicine. Additionally, its mechanical properties are being investigated for applications in advanced composites and self-healing materials.

In conclusion, 3-hydroxy-3-{1-(2R)-2-hydroxy-3-methoxypropyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid (CAS No. 2171279-19-7) represents a fascinating intersection of organic chemistry and materials science. Its complex structure endows it with diverse functional properties that continue to be explored across various scientific disciplines.